Cas no 2168067-15-8 (2-(2-{4-(2-fluoroethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol)

• Product Name: 2-(2-{4-(2-fluoroethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol
• CAS No: 2168067-15-8
• MF: C₉H₁₆FN₃O₂
• MW: 217.24064540863
• CID: 5837631
• PubChem ID: 165484569
• Update Time: 2025-07-17

2-(2-{4-(2-fluoroethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-{4-(2-fluoroethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol
• 2168067-15-8
• EN300-1275083
• 2-(2-{4-[(2-fluoroethyl)amino]-1H-pyrazol-1-yl}ethoxy)ethan-1-ol

• Inchi： 1S/C9H16FN3O2/c10-1-2-11-9-7-12-13(8-9)3-5-15-6-4-14/h7-8,11,14H,1-6H2
• InChI Key： ZCRRHCZDJLTPRU-UHFFFAOYSA-N
• SMILES： FCCNC1C=NN(C=1)CCOCCO

Computed Properties

• Exact Mass: 217.12265492g/mol
• Monoisotopic Mass: 217.12265492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 59.3Ų

Additional information on 2-(2-{4-(2-fluoroethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol

Introduction to 2-(2-{4-(2-fluoroethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol (CAS No. 2168067-15-8) and Its Emerging Applications in Chemical Biology

2-(2-{4-(2-fluoroethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol, identified by the CAS number 2168067-15-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and promising biological activities. This compound belongs to the class of pyrazole derivatives, which are well-known for their versatility in medicinal chemistry and pharmacological research. The presence of a fluoroethyl group and an amino-substituted pyrazole moiety in its molecular structure contributes to its distinct chemical properties and potential therapeutic applications.

The fluoroethyl side chain introduces a fluorine atom, which is a key feature in drug design due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. Fluorinated compounds often exhibit enhanced bioavailability and improved binding interactions with biological targets, making them valuable in the development of novel therapeutic agents. In contrast, the amino-substituted pyrazole core is recognized for its role in various biological processes, including enzyme inhibition and receptor modulation. This structural motif has been extensively studied in the synthesis of small-molecule inhibitors targeting diseases such as cancer, inflammation, and infectious disorders.

The compound’s ethoxy substituents further enhance its molecular complexity, allowing for diverse interactions with biological systems. The overall architecture of 2-(2-{4-(2-fluoroethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol positions it as a versatile scaffold for further chemical modifications, enabling researchers to fine-tune its biological activity for specific applications. Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel derivatives with enhanced efficacy and reduced toxicity.

One of the most compelling aspects of this compound is its potential in oncology research. Pyrazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The fluoroethyl group enhances the compound’s ability to penetrate the blood-brain barrier, which is particularly relevant for treating central nervous system tumors. Furthermore, preclinical studies have indicated that analogs of this compound exhibit inhibitory effects on pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancerous tissues. These findings underscore the compound’s potential as a lead candidate for further development into anticancer therapies.

Another area where 2-(2-{4-(2-fluoroethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol demonstrates significant promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including autoimmune disorders and metabolic syndromes. The compound’s ability to modulate inflammatory cytokine production has been observed in vitro, suggesting its potential as an anti-inflammatory agent. Specifically, studies have shown that derivatives of this compound can inhibit the release of pro-inflammatory mediators such as TNF-α and IL-6 by targeting key signaling pathways involved in inflammation. This makes it a compelling candidate for further investigation into therapeutic strategies for conditions like rheumatoid arthritis and inflammatory bowel disease.

The role of fluoroethyl groups in enhancing drug-like properties cannot be overstated. These groups improve lipophilicity and metabolic stability while maintaining good solubility, which are critical factors for drug efficacy. In addition, fluorine atoms can participate in hydrogen bonding interactions with biological targets, further strengthening binding affinity. This dual functionality makes 2-(2-{4-(2-fluoroethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Recent research has also explored the compound’s potential in antimicrobial applications. The rise of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial agents with unique mechanisms of action. Pyrazole derivatives have been reported to exhibit broad-spectrum antimicrobial activity by interfering with bacterial cell wall synthesis or DNA replication. The structural features of 2-(2-{4-(2-fluoroethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol, particularly the presence of both an amino-substituted pyrazole and a fluoroethyl group, may contribute to its ability to disrupt microbial viability. Preliminary studies have shown promising results against Gram-positive bacteria, suggesting its potential as an alternative or adjuvant therapy against infections caused by multidrug-resistant strains.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques, have been employed to optimize production processes. These approaches not only improve efficiency but also minimize waste generation, aligning with green chemistry principles. The availability of high-quality synthetic routes ensures that researchers can access sufficient quantities of this compound for both preclinical studies and commercial development.

In conclusion, 2-(2-{4-(2-fluoroethyl)amino-1H-pyrazol-1-y l}ethoxy)ethan - 1 - ol (CAS No . 2168067 - 15 - 8) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , coupled with emerging evidence from preclinical studies , position it as a valuable tool for developing novel therapeutics targeting cancers , inflammatory diseases , and infections . As research continues , it is anticipated that additional derivatives will be synthesized and evaluated , leading to new insights into its biological activity and potential clinical applications . The continued investigation into this compound underscores the importance of innovative chemical biology approaches in addressing global health challenges.